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Compound Name: d-threo-PDMP

Cat. No.: B1238134

Get Quote

Executive Summary
d-threo-PDMP (1-phenyl-2-decanoylamino-3-morpholino-1-propanol) is a potent, cell-

permeable inhibitor of Glucosylceramide Synthase (GCS). While its primary utility lies in

depleting glycosphingolipids (GSLs) to study sphingolipid metabolism, its impact on cholesterol

homeostasis is profound and biphasic.

For drug development professionals and researchers, d-threo-PDMP presents a mechanistic

paradox:

Therapeutic Potential (Atherosclerosis): In systemic models (e.g., ApoE-/- mice), it acts as an

anti-atherogenic agent. By depleting GSLs in lipid rafts, it downregulates scavenger

receptors (CD36, LOX-1) and dampens inflammatory signaling, effectively reducing foam cell

formation.

Cellular Toxicity (NPC Mimicry): At the organelle level, d-threo-PDMP can induce a

Niemann-Pick Type C (NPC)-like phenotype. It alters the structure of

Bis(monoacylglycero)phosphate (BMP) in late endosomes, inhibiting Lysosomal Acid Lipase

(LAL) and causing cholesterol sequestration.
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This guide dissects these opposing mechanisms, providing validated protocols for its use as

both a therapeutic lead and a tool for inducing lysosomal stress.

Part 1: Molecular Profile & Specificity
Chemical Identity
d-threo-PDMP is a ceramide analogue. Its structural specificity is critical; the d-threo isomer is

the active inhibitor of GCS, whereas the l-threo isomer is often inactive against GCS but may

exhibit off-target effects on other lipid enzymes or act as a negative control.

Feature Specification

IUPAC Name
(1R,2R)-1-phenyl-2-decanoylamino-3-

morpholino-1-propanol

Primary Target
Glucosylceramide Synthase (UDP-

glucose:ceramide glucosyltransferase)

IC50 (GCS) ~5–10 µM (Cell-type dependent)

Key Metabolite
1-phenyl-2-decanoylamino-3-morpholino-1-

propanone (via oxidation)

Solubility
DMSO (>25 mg/mL), Ethanol (>50 mg/mL),

Water (Poor)

The Lipid Raft Hypothesis
The core mechanism linking d-threo-PDMP to cholesterol is the Lipid Raft/GSL-Cholesterol

Axis. GSLs (Glucosylceramide, Gangliosides) and cholesterol co-assemble to form detergent-

resistant membranes (lipid rafts).

Action: d-threo-PDMP inhibits GCS

Depletes GSLs.

Consequence: Raft disassembly

Displacement of raft-associated proteins (e.g., CD36, Insulin Receptor)
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Altered signaling and cholesterol flux.

Part 2: The Therapeutic Axis (Atherosclerosis)
In the context of atherosclerosis, d-threo-PDMP functions as a "Raft Disruptor." By depleting

the GSL shell that stabilizes signaling complexes, it prevents macrophages from engulfing

oxidized LDL (ox-LDL) and transforming into foam cells.

Mechanism of Action: Anti-Atherogenesis
Research in ApoE-/- mice demonstrates that d-threo-PDMP treatment yields smaller, more

stable plaques. This is driven by three downstream events:

Receptor Downregulation: The scavenger receptors CD36 and LOX-1 require intact lipid

rafts for surface expression and function. GSL depletion internalizes or degrades these

receptors, blocking lipid uptake.

Efflux Promotion: While complex, GSL depletion often relieves the inhibition on ABCA1 (ATP-

binding cassette transporter A1), facilitating cholesterol efflux to ApoA-I.

Anti-Inflammation: Disruption of rafts prevents the dimerization of TLR4 and recruitment of

MyD88, reducing MCP-1 and CCR2 expression.

Pathway Visualization (Therapeutic)
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Caption: d-threo-PDMP disrupts lipid rafts via GCS inhibition, downregulating scavenger

receptors and preventing foam cell formation.

Part 3: The Mechanistic Paradox (NPC Mimicry)
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While beneficial systemically for atherosclerosis, d-threo-PDMP can cause cholesterol

accumulation within lysosomes in specific cell culture conditions (e.g., fibroblasts). This is an

"off-target" or secondary effect that researchers must control for.

The BMP-LAL Axis
The Trigger: d-threo-PDMP alters the synthesis or structural integrity of

Bis(monoacylglycero)phosphate (BMP) (also known as LBPA), a unique phospholipid

restricted to the inner membrane of late endosomes.[1]

The Enzyme:Lysosomal Acid Lipase (LAL) requires BMP as a cofactor/docking site to

hydrolyze cholesteryl esters.

The Outcome: When BMP is perturbed by PDMP, LAL activity drops. LDL-derived cholesteryl

esters are not hydrolyzed, and free cholesterol is not released, mimicking the Niemann-Pick

Type C (NPC) phenotype.

Pathway Visualization (Cellular Toxicity)
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Caption: d-threo-PDMP can inhibit LAL via BMP alteration, causing secondary lysosomal

cholesterol accumulation.

Part 4: Experimental Protocols
Solubility and Handling
d-threo-PDMP is hydrophobic. Improper solubilization leads to precipitation and inconsistent

IC50 values.

Stock Solution: Dissolve 25 mg in 0.5 mL of warm DMSO (50 mg/mL). Vortex vigorously.
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Storage: Aliquot and store at -20°C. Stable for >6 months.

Working Solution: Dilute 1:1000 into pre-warmed media (37°C) while vortexing the media.

Critical Step: Do not add the stock directly to cold media; it will precipitate.

In Vitro GSL Depletion Protocol
(Macrophages/Fibroblasts)
Use this protocol to study cholesterol efflux or receptor downregulation.

Seeding: Plate cells (e.g., THP-1, RAW 264.7) at

cells/mL.

Differentiation (if applicable): Differentiate monocytes with PMA (100 nM) for 24h.

Treatment:

Remove media. Wash with PBS.

Add fresh media containing 10–20 µM d-threo-PDMP.

Control: Use l-threo-PDMP (same concentration) or Vehicle (DMSO <0.1%).

Incubation: Incubate for 48 hours. (GSL turnover is slow; <24h is insufficient for significant

raft depletion).

Assay: Proceed to Lipid Extraction (Bligh & Dyer) or Cholesterol Efflux Assay (using ApoA-I

acceptor).

In Vivo Atherosclerosis Model (Mouse)
Based on Clinical Science (2020) protocols.

Model: ApoE-/- mice on High Fat Diet (HFD).[2]

Dosage: 20–40 mg/kg body weight.
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Administration: Intraperitoneal (i.p.) injection or oral gavage (requires specific vehicle, e.g.,

0.5% methylcellulose).

Duration: Daily treatment for 12 weeks.

Endpoint Analysis: Oil Red O staining of aortic sinus; Flow cytometry for macrophage

markers (CD68, CCR2).

Data Synthesis: Expected Outcomes
Parameter

d-threo-PDMP
Treatment

l-threo-PDMP
(Control)

Mechanism

Glucosylceramide Decrease (↓↓) No Change GCS Inhibition

Ceramide Increase (↑) No Change
Substrate

Accumulation

CD36 Expression Decrease (↓) No Change Raft Disruption

Cholesterol Efflux Increase (↑) No Change ABCA1 Stabilization

Lysosomal

Cholesterol

Increase (↑) (Context

dependent)
No Change

LAL Inhibition (Off-

target)
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Inhibition of glucosylceramide synthase stimulates autophagy flux in neurons. (Journal of
Neurochemistry).

General Pharmacology

Cayman Chemical Product Inform

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol alters cellular cholesterol
homeostasis by modulating the endosome lipid domains - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Myriocin and d-PDMP ameliorate atherosclerosis in ApoE-/- mice via reducing lipid uptake
and vascular inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Treatment trials in Niemann-Pick type C disease - PMC [pmc.ncbi.nlm.nih.gov]

4. Mouse models of atherosclerosis and their suitability for the study of myocardial infarction
- PMC [pmc.ncbi.nlm.nih.gov]

5. mdpi.com [mdpi.com]

6. Niemann-Pick disease type C - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: d-threo-PDMP and the Modulation of
Cholesterol Homeostasis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238134/docs#technical-guide-d-threo-pdmp-and-
the-modulation-of-cholesterol-homeostasis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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